{4-[(mesitylsulfonyl)amino]phenyl}acetic acid

• IUPAC Name: 2-[4-[(2,4,6-trimethylphenyl)sulfonylamino]phenyl]acetic acid
• InChI: InChI=1S/C17H19NO4S/c1-11-8-12(2)17(13(3)9-11)23(21,22)18-15-6-4-14(5-7-15)10-16(19)20/h4-9,18H,10H2,1-3H3,(H,19,20)
• InChI Key: CYVRVLYZVGPNOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=CC=C(C=C2)CC(=O)O)C
• Molecular Formula: C17H19NO4S
• Molecular Weight: 333.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives closely related to 4-[(Mesitylsulfonyl)amino]phenyl}acetic acid involves several steps, including condensation reactions and the use of different solvents and catalysts to achieve the desired products. For example, the synthesis of mesityl acetic acid derivatives has been achieved through condensation reactions, indicating a potential pathway for synthesizing the target compound (Zhou et al., 2010).

Scientific Research Applications

Electrochemical Properties and Supercapacitor Applications

• Research Insight : Enhancement of electrochemical properties of poly ortho aminophenol (POAP) films was achieved through the incorporation of derivatives of phenylglycine, leading to promising applications in supercapacitors.
• Reference : (Kowsari et al., 2019).

Antimicrobial and Antioxidant Activities

• Research Insight : Phenylsulfamoyl carboxylic acids, related to phenylglycine derivatives, demonstrated significant antimicrobial and antioxidant properties, making them potential candidates for pharmaceutical applications.
• Reference : (Egbujor et al., 2019).

Corrosion Inhibition

• Research Insight : Amino acids, including phenylglycine derivatives, showed effectiveness as corrosion inhibitors in various environments, highlighting their potential in material science and engineering.
• Reference : (Kaya et al., 2016).

Treatment of Inflammatory Diseases

• Research Insight : Derivatives of phenylglycine were found effective in treating inflammatory bowel diseases, suggesting their potential in developing new therapeutic agents.
• Reference : (Jilani et al., 2013).

Anticancer and Antibacterial Applications

• Research Insight : Complexes containing diclofenac, a phenylglycine derivative, displayed notable antibacterial and anticancer activities, indicating their potential in medical applications.
• Reference : (Shah et al., 2019).

Structural and Molecular Studies

• Research Insight : Extensive structural analysis and molecular studies of compounds related to phenylglycine derivatives have been conducted to understand their properties and potential applications in various fields.
• Reference : Various studies including (Prayzner et al., 1996) and (Ikram et al., 2015).